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Compound of Interest

Compound Name: FB23-2

Cat. No.: B607420 Get Quote

This document provides immediate, essential safety and logistical information for the handling,

use, and disposal of FB23-2, a potent and selective inhibitor of the FTO demethylase. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and operational efficiency.

Chemical and Physical Properties
FB23-2 is a white to beige powder.[1][2] Key physical and chemical data are summarized

below.

Property Value Source

Molecular Formula C₁₈H₁₅Cl₂N₃O₃ [3]

Molecular Weight 392.2 g/mol [3]

Form Powder [1][2]

Color White to beige [1][2]

Solubility DMSO: 2 mg/mL [1][2]

Storage Temperature 2-8°C [1][2]

Storage Class Combustible Solid [1][2]
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Personal Protective Equipment (PPE) and Safety
Precautions
Standard laboratory safety protocols should be strictly followed when handling FB23-2. The

following personal protective equipment is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

General Handling Precautions:

Avoid inhalation of dust. Handle in a well-ventilated area, preferably in a chemical fume

hood.

Avoid contact with skin and eyes. In case of accidental contact, rinse thoroughly with water.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Accidental Release and Exposure Procedures
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Situation Procedure

Skin Contact
Immediately wash the affected area with soap

and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.

Spill

For small spills, carefully sweep up the solid

material, avoiding dust generation. Place in a

sealed container for disposal. Clean the spill

area with a suitable solvent.

In all cases of significant exposure or if symptoms persist, seek immediate medical attention.

Disposal Plan
Dispose of FB23-2 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. It is recommended to consult with your institution's

environmental health and safety (EHS) department for specific guidance on chemical waste

disposal. Do not dispose of down the drain or in regular trash.

Experimental Protocols
Preparation of Stock Solutions
FB23-2 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions.[4] For

example, a 10 mM stock solution can be prepared by dissolving 3.922 mg of FB23-2 in 1 mL of

DMSO. For cellular assays, further dilutions are made in the appropriate cell culture medium.

In Vitro Cell-Based Assay Workflow
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The following diagram outlines a typical workflow for an in vitro cell-based assay using FB23-2.

Experimental Workflow: In Vitro Cell-Based Assay
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Caption: A typical workflow for in vitro cell-based assays using FB23-2.

In Vivo Animal Study Workflow
The following diagram illustrates a general workflow for an in vivo study in a mouse model of

acute myeloid leukemia (AML).

Experimental Workflow: In Vivo Animal Study
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Caption: A general workflow for in vivo animal studies using FB23-2.

Signaling Pathway Inhibition
FB23-2 is a selective inhibitor of the FTO (fat mass and obesity-associated) protein, an mRNA

N6-methyladenosine (m6A) demethylase.[5][6] By inhibiting FTO, FB23-2 increases the levels

of m6A on mRNA, which can affect mRNA stability, translation, and splicing. This mechanism

has been shown to be effective in suppressing the proliferation of acute myeloid leukemia

(AML) cells.[3]
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Caption: The inhibitory effect of FB23-2 on the FTO signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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